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molecular formula C9H11BrN2O2 B2730337 5-bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine CAS No. 1340125-32-7

5-bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine

Cat. No. B2730337
CAS RN: 1340125-32-7
M. Wt: 259.103
InChI Key: JVJOQSNQZAOWAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08716470B2

Procedure details

Tetrahydro-2H-pyran-4-ol (200 mg) was mixed with THF (5 ml), and sodium hydride (55% suspended in oil) (120 mg) was added thereto, followed by stirring at room temperature for 5 minutes. 5-Bromo-2-chloropyrimidine (460 mg) was added to the reaction mixture, followed by stirring at room temperature. Water and EtOAc were added to the reaction mixture, and the organic layer was concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/EtOAc) to obtain 5-bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine (361 mg).
Name
Tetrahydro-2H-pyran-4-ol
Quantity
200 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
5 mL
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
120 mg
Type
reactant
Reaction Step One
Name
5-Bromo-2-chloropyrimidine
Quantity
460 mg
Type
reactant
Reaction Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
5-bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:6][CH2:5][CH:4]([OH:7])[CH2:3][CH2:2]1.C1COCC1.[H-].[Na+].[Br:15][C:16]1[CH:17]=[N:18][C:19](Cl)=[N:20][CH:21]=1>CCOC(C)=O.O>[Br:15][C:16]1[CH:17]=[N:18][C:19]([O:7][CH:4]2[CH2:5][CH2:6][O:1][CH2:2][CH2:3]2)=[N:20][CH:21]=1 |f:2.3|

Inputs

Step One
Name
Tetrahydro-2H-pyran-4-ol
Quantity
200 mg
Type
reactant
Smiles
O1CCC(CC1)O
Name
THF
Quantity
5 mL
Type
reactant
Smiles
C1CCOC1
Name
sodium hydride
Quantity
120 mg
Type
reactant
Smiles
[H-].[Na+]
Step Two
Name
5-Bromo-2-chloropyrimidine
Quantity
460 mg
Type
reactant
Smiles
BrC=1C=NC(=NC1)Cl
Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
by stirring at room temperature for 5 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added
STIRRING
Type
STIRRING
Details
by stirring at room temperature
CONCENTRATION
Type
CONCENTRATION
Details
the organic layer was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The obtained residue was purified by silica gel column chromatography (hexane/EtOAc)

Outcomes

Product
Details
Reaction Time
 5 min
Name
5-bromo-2-(tetrahydro-2H-pyran-4-yloxy)pyrimidine
Type
product
Smiles
BrC=1C=NC(=NC1)OC1CCOCC1
Measurements
Type Value Analysis
AMOUNT: MASS 361 mg
YIELD: CALCULATEDPERCENTYIELD 71.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.